Cas no 1251003-87-8 (4-Hexylbenzoic Acid)

• Product Name: 4-Hexylbenzoic Acid
• CAS No: 1251003-87-8
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 3161499
• PubChem ID: 71305814
• Update Time: 2025-04-21

4-Hexylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Hexylbenzoic Acid
• 5-Aminomethyl-5,6-Dihydro-4H,8H-1,3A,7-Triaza-Azulene-7-Carboxylic Acid Tert-Butyl Ester(WX140187)
• 5-Aminomethyl-5,6-Dihydro-4H,8H-1,3A,7-Triaza-Azulene-7-Carboxylic Acid Tert-Butyl Ester
• 5H-Imidazo[1,2-a][1,4]diazepine-8(9H)-carboxylic acid, 6-(aminomethyl)-6,7-dihydro-, 1,1-dimethylethyl ester
• 1251003-87-8
• 5H-Imidazo[1,2-a][1,4]diazepine-8(9H)-carboxylicacid,6-(aminomethyl)-6,7-dihydro-,1,1-dimethylethylester

• MDL： MFCD18792189
• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)17-8-10(6-14)7-16-5-4-15-11(16)9-17/h4-5,10H,6-9,14H2,1-3H3
• InChI Key： BVMBLIGDHBQPMS-UHFFFAOYSA-N
• SMILES： N12C=CN=C1CN(C(OC(C)(C)C)=O)CC(CN)C2

Computed Properties

• Exact Mass: 266.17427596Da
• Monoisotopic Mass: 266.17427596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.4Ų